![molecular formula C17H23NO5 B6210030 3-[(benzyloxy)methyl]-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid CAS No. 1934425-54-3](/img/no-structure.png)
3-[(benzyloxy)methyl]-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
Description
This compound is a type of azetidine derivative. Its IUPAC name is 3-benzyl-1-(tert-butoxycarbonyl)-3-azetidinecarboxylic acid . It has a molecular weight of 291.35 . The compound is typically stored at room temperature .
Synthesis Analysis
The synthesis of this compound could involve the use of flow microreactor systems . These systems can enable the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds . The resultant flow process is more efficient and versatile .Molecular Structure Analysis
The InChI code for this compound is 1S/C16H21NO4/c1-15(2,3)21-14(20)17-10-16(11-17,13(18)19)9-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,18,19) . This code provides a unique identifier for the molecular structure of the compound .Chemical Reactions Analysis
The compound may be involved in solution phase peptide synthesis . This type of reaction is commonly used in the synthesis of peptides .Physical And Chemical Properties Analysis
The compound is a powder . It has a molecular weight of 291.35 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(benzyloxy)methyl]-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid involves the protection of the carboxylic acid group, followed by the formation of the azetidine ring and the deprotection of the benzyl and tert-butoxycarbonyl groups.", "Starting Materials": [ "Benzoic acid", "Benzyl alcohol", "Tert-butyl chloroformate", "3-aminopropanol", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Methanol", "Ethyl acetate", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Protection of the carboxylic acid group by reacting benzoic acid with tert-butyl chloroformate in the presence of sodium hydroxide to form tert-butyl benzoate.", "Step 2: Formation of the azetidine ring by reacting tert-butyl benzoate with 3-aminopropanol in the presence of hydrochloric acid to form 3-[(tert-butoxy)carbonyl]-1-(hydroxyethyl)azetidine-3-carboxylic acid.", "Step 3: Protection of the hydroxyl group by reacting 3-[(tert-butoxy)carbonyl]-1-(hydroxyethyl)azetidine-3-carboxylic acid with benzyl alcohol in the presence of sodium bicarbonate to form 3-[(benzyloxy)methyl]-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid.", "Step 4: Deprotection of the benzyl and tert-butoxycarbonyl groups by treating 3-[(benzyloxy)methyl]-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid with hydrogen chloride in methanol and ethyl acetate to obtain the final product." ] } | |
CAS RN |
1934425-54-3 |
Molecular Formula |
C17H23NO5 |
Molecular Weight |
321.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
